Cas no 1373223-83-6 (1,2,4thiadiazole-3,5-Dicarboxylic Acid Diethyl Ester)

• Product Name: 1,2,4thiadiazole-3,5-Dicarboxylic Acid Diethyl Ester
• CAS No: 1373223-83-6
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• MDL: MFCD22201204
• CID: 4777329
• Update Time: 2026-02-27

1,2,4thiadiazole-3,5-Dicarboxylic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Thiadiazole-3,5-dicarboxylic acid diethyl ester
• SB33169
• 3,5-diethyl 1,2,4-thiadiazole-3,5-dicarboxylate
• [1,2,4Thiadiazole-3,5-dicarboxylic acid diethyl ester
• 1,2,4thiadiazole-3,5-Dicarboxylic Acid Diethyl Ester

• MDL： MFCD22201204
• Inchi： 1S/C8H10N2O4S/c1-3-13-7(11)5-9-6(15-10-5)8(12)14-4-2/h3-4H2,1-2H3
• InChI Key： QOCCMEKKFNOIDO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 332.0±25.0 °C at 760 mmHg
• Flash Point: 154.6±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,2,4thiadiazole-3,5-Dicarboxylic Acid Diethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 1,2,4thiadiazole-3,5-Dicarboxylic Acid Diethyl Ester

Recent Advances in the Study of 1,2,4-Thiadiazole-3,5-Dicarboxylic Acid Diethyl Ester (CAS: 1373223-83-6)

The compound 1,2,4-thiadiazole-3,5-dicarboxylic acid diethyl ester (CAS: 1373223-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its thiadiazole core and ester functional groups, exhibits unique chemical properties that make it a valuable scaffold for the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug design.

One of the key areas of research involving 1,2,4-thiadiazole-3,5-dicarboxylic acid diethyl ester is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of inhibitors for protein kinases involved in cancer progression. The study highlighted the compound's ability to undergo facile chemical modifications, enabling the generation of a diverse library of derivatives with varying biological activities. The researchers reported that several derivatives exhibited potent inhibitory effects against cancer cell lines, with IC50 values in the low micromolar range.

In addition to its applications in oncology, 1,2,4-thiadiazole-3,5-dicarboxylic acid diethyl ester has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored the synthesis and evaluation of thiadiazole derivatives as potential antibacterial agents. The study found that certain derivatives displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another notable application of 1,2,4-thiadiazole-3,5-dicarboxylic acid diethyl ester is in the field of neurodegenerative disease research. A 2022 study published in ACS Chemical Neuroscience investigated the compound's potential as a neuroprotective agent. The researchers synthesized a series of derivatives and evaluated their effects on neuronal cells exposed to oxidative stress. The results indicated that certain derivatives could mitigate oxidative damage and improve cell viability, suggesting their potential as therapeutic candidates for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the optimization of 1,2,4-thiadiazole-3,5-dicarboxylic acid diethyl ester derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activities make it a compelling candidate for continued investigation in the pharmaceutical sciences.

In conclusion, 1,2,4-thiadiazole-3,5-dicarboxylic acid diethyl ester (CAS: 1373223-83-6) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Recent studies have highlighted its potential in oncology, antimicrobial therapy, and neurodegenerative disease research, underscoring the importance of further exploration into its chemical and biological properties. As research progresses, this compound is likely to play an increasingly significant role in the discovery of next-generation pharmaceuticals.